Cas no 28210-41-5 (Polystyrene)

• Product Name: Polystyrene
• CAS No: 28210-41-5
• MF: C₈H₈O₃S
• MW: 184.212321281433
• MDL: MFCD00165973
• CID: 88756
• PubChem ID: 75905
• Update Time: 2025-04-18

Polystyrene Chemical and Physical Properties

Names and Identifiers

• Poly(styrene sulfonic acid)
• poly(styrene-4-sulfonic acid)
• POLYSTYRENE SULFONIC ACID
• 4-Ethenylbenzenesulfonic acid homopolymer
• benzenesulfonate, 2-ethenyl-, calcium salt (1:1)
• Benzenesulfonic acid, 4-ethenyl-, homopolymer
• Polystyrene sulfonate
• Tolevamer
• Tolevamer [INN]
• v aq. soln.
• PSS
• 4-Vinylbenzenesulfonic acid homopolymer
• Poly(sodium-p-styrenesulfonate)
• Poly(4-styrenesulfonic acid) solution
• Polystyrene
• MAGFQRLKWCCTQJ-UHFFFAOYSA-N
• styrene-4-sulphonic acid
• Benzenesulfonic acid, 4-ethenyl-
• 28210-41-5
• p-Vinylbenzenesulfonic acid
• MFCD00165973
• 9080-79-9
• 4-ethenylbenzenesulfonic acid
• 98-70-4
• 4-Styrenesulfonic acid
• AKOS024462356
• Q3395465
• DTXSID5045045
• 4-vinylbenzenesulfonic acid
• CHEMBL1490300
• UNII-1D1822L42I
• CS-0187639
• FT-0660598
• SCHEMBL25711
• 1D1822L42I
• Mw ~70000, 30wt. % in H2O
• UNII-ZSL2FB6GXN
• DA-66794

• MDL： MFCD00165973
• Inchi： 1S/C8H8O3S/c1-2-7-3-5-8(6-4-7)12(9,10)11/h2-6H,1H2,(H,9,10,11)
• InChI Key： MAGFQRLKWCCTQJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C=C)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 184.01900
• Monoisotopic Mass: 184.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Topological Polar Surface Area: 57.2
• XLogP3: 1.4

Experimental Properties

• Color/Form: Pure liquid
• Density: 1.11 g/mL at 25 °C
• Melting Point: 1°C
• Boiling Point: 100°C
• Flash Point: °C
• Refractive Index: n20/D 1.3718
• PH: 1.55 (25℃)
• Solubility: H2O: soluble
• Water Partition Coefficient: Miscible with water, ethanol, methanol, lower alcohols and glycols.
• PSA: 62.75000
• LogP: 2.66760
• Solubility: Soluble in water
• Color/Form: 18 wt. % in H2O

Polystyrene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2586PSN2 8 / PGIII
• WGK Germany：3
• Hazard Category Code： 35
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives